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An In-depth Technical Guide to the Solubility of Potassium Bromide

Introduction

Potassium bromide (KBr) is an ionic salt that presents as a white, crystalline powder under
standard conditions.[1] It is widely utilized in various fields, including pharmaceuticals as a
sedative and anticonvulsant, in the chemical industry for the synthesis of other bromine
compounds, and in photography.[2] A critical physicochemical property of KBr for its application
in these domains, particularly in drug formulation and chemical synthesis, is its solubility. This
guide provides a comprehensive overview of the solubility of potassium bromide in water and a
range of organic solvents, details the experimental methodologies for its determination, and
illustrates the underlying principles of its dissolution.

KBr is a typical ionic salt, fully dissociating in aqueous solutions to its constituent ions, K+ and
Br—, resulting in a neutral pH.[1][3] Its solubility is significantly influenced by the nature of the
solvent and the temperature.

Quantitative Solubility Data

The solubility of potassium bromide varies significantly with the solvent and temperature. The
following tables summarize the quantitative solubility data gathered from various sources.
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Table 1: Solubility of Potassium Bromide in Water at
Various Temperatures

The solubility of KBr in water increases substantially with a rise in temperature.[4]

Temperature (°C) Solubility (g / 100 g H20)
0 53.5

10 59.5

20 65.2

25 67.8

30 70.9

40 75.8

60 85.5

80 95.0[5]

100 102.0[1][6]

Data sourced from multiple references.[1][5][6]

[7]

Table 2: Solubility of Potassium Bromide in Various
Organic Solvents

Potassium bromide exhibits varied solubility in organic solvents, generally being more soluble
in polar solvents like glycols and less soluble in nonpolar solvents.[3]
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Solubility (g /100 g

Solvent Temperature (°C)

Solvent)
Alcohols & Glycols
Methanol 0 1.82
10 1.93
20 2.08
25 2.17
30 2.23
50 2.55
Ethanol 25 0.135
80 4.76[1][6]
Glycerol 25 17.8
Ethylene Glycol 30 15.85
1-Propanol 25 0.035
1-Butanol 20 0.0112
Ketones & Ethers
Acetone 18 0.00454
Diethyl Ether 15 0.02
Other Solvents
Acetonitrile 25 0.024
Liquid Ammonia -33.9 40.32
25 135
Formamide 25 215
Dimethylformamide 25 0.91
Dimethylsulfoxide 25 5.03
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Data primarily sourced from a
comprehensive chemical
database.[7] Additional data

points are cited directly.

Principles of Dissolution

The solubility of an ionic compound like potassium bromide is governed by the principle "like
dissolves like." Polar solvents are effective at dissolving ionic compounds, while nonpolar

solvents are generally poor solvents for them.

Dissolution in Polar Solvents

In a polar solvent such as water, the dissolution process involves the electrostatic attraction
between the solvent's dipoles and the ions in the crystal lattice. The partially positive ends of
the water molecules are attracted to the bromide anions (Br~), while the partially negative ends
are attracted to the potassium cations (K*). This ion-dipole interaction overcomes the lattice
energy holding the crystal together, allowing the ions to dissociate and become solvated (or
hydrated in the case of water), stabilized by a surrounding shell of solvent molecules.[4]
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Caption: Dissolution and hydration of Potassium Bromide in water.
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Experimental Protocol for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The
isothermal method is a common and reliable technique used to measure the solubility of a solid
in a liquid at a constant temperature.[8][9]

Isothermal Equilibrium Method

This method involves preparing a saturated solution of the solute (KBr) in the solvent of interest
at a precisely controlled temperature. The concentration of the solute in the saturated solution
is then determined, typically through gravimetric analysis.

Apparatus and Materials:

Thermostatic water bath or shaker with temperature control (£0.05 K)
e Sealed glass vials or flasks

o Magnetic stirrer and stir bars

e Analytical balance

e Drying oven

¢ Syringes and filters (to separate supernatant from undissolved solid)
o Potassium Bromide (analytical grade, dried)

e Solvent (high purity)

Generalized Procedure:

e Sample Preparation: Add an excess amount of potassium bromide to a known mass or
volume of the solvent in a sealed vial. The presence of excess solid is crucial to ensure
saturation is achieved.

» Equilibration: Place the vial in a thermostatic bath set to the desired temperature. Stir the
mixture vigorously for an extended period (typically 12-24 hours) to ensure that the solution
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reaches equilibrium with the undissolved solid.[8]

Phase Separation: After equilibration, stop the stirring and allow the undissolved solid to
settle for several hours while maintaining the constant temperature.

Sample Extraction: Carefully extract a known mass or volume of the clear supernatant (the
saturated solution) using a pre-weighed syringe, often fitted with a filter to prevent the
transfer of any solid particles.

Gravimetric Analysis: Transfer the extracted saturated solution to a pre-weighed container.
Evaporate the solvent completely in a drying oven at a temperature sufficient to remove the
solvent without decomposing the KBr.

Calculation: After cooling to room temperature in a desiccator, weigh the container with the
dry KBr residue. The mass of the dissolved KBr is the final mass minus the initial mass of the
empty container. The mass of the solvent is the total mass of the extracted sample minus the
mass of the dissolved KBr.

Data Expression: The solubility is then calculated and expressed in standard units, such as
grams of solute per 100 grams of solvent ( g/100 g).
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Caption: Workflow for the Isothermal Equilibrium Method.
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Conclusion

This technical guide provides essential data and procedural knowledge regarding the solubility
of potassium bromide. The provided tables offer a quick reference for the solubility of KBr in
water and various organic solvents, which is critical for laboratory and industrial applications.
The dissolution mechanism and the detailed experimental protocol for the isothermal
equilibrium method offer both theoretical and practical insights for researchers, scientists, and
professionals in drug development. Understanding these solubility characteristics is
fundamental for controlling reaction conditions, designing purification processes like
crystallization, and formulating KBr-containing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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